Cas no 16781-08-1 (2-Naphthalenesulfonicacid, 6-amino-4-hydroxy-, sodium salt (1:1))

2-Naphthalenesulfonicacid, 6-amino-4-hydroxy-, sodium salt (1:1) structure
16781-08-1 structure
Product Name:2-Naphthalenesulfonicacid, 6-amino-4-hydroxy-, sodium salt (1:1)
CAS No:16781-08-1
MF:C10H8NNaO4S
MW:261.229592323303
CID:178677
PubChem ID:23686652
Update Time:2025-04-19

2-Naphthalenesulfonicacid, 6-amino-4-hydroxy-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenesulfonicacid, 6-amino-4-hydroxy-, sodium salt (1:1)
    • sodium 6-amino-4-hydroxynaphthalene-2-sulphonate
    • sodium,6-amino-4-hydroxynaphthalene-2-sulfonate
    • EINECS 240-829-7
    • sodium 6-amino-4-hydroxy-2-naphthalenesulfonate
    • Gamma Acid Sodium Salt
    • 7-Amino-1-hydroxy-3-naphthalenesulfonic acid sodium salt
    • 6-Amino-4-hydroxynaphthalene-2-sulfonic acid sodium salt
    • 6-Amino-4-hydroxy-2-naphthalenesulfonic acid sodium salt
    • 2-NAPHTHALENESULFONIC ACID, 6-AMINO-4-HYDROXY-, SODIUM SALT (1:1)
    • A811286
    • NS00085646
    • 16781-08-1
    • Sodium 2-amino-8-hydroxy-6-naphthalenesulfonate
    • 2-AMINO-8-NAPHTHOL-6-SULFONIC ACID SODIUM SALT
    • 2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-, monosodium salt
    • SODIUM 2-AMINO-8-NAPHTHOL-6-SULFONATE
    • 2-AMINO-8-HYDROXY-6-NAPHTHALENESULFONIC ACID SODIUM SALT
    • 1-NAPHTHOL-7-AMINO-3-SULFONIC ACID SODIUM SALT
    • sodium 6-azanyl-4-oxidanyl-naphthalene-2-sulfonate
    • Q27236589
    • SCHEMBL4113771
    • SODIUM 7-AMINO-1-NAPHTHOL-3-SULFONATE
    • UNII-0BR7E5S44S
    • 0BR7E5S44S
    • sodium;6-amino-4-hydroxynaphthalene-2-sulfonate
    • DTXSID60168377
    • Inchi: 1S/C10H9NO4S.Na/c11-7-2-1-6-3-8(16(13,14)15)5-10(12)9(6)4-7;/h1-5,12H,11H2,(H,13,14,15);/q;+1/p-1
    • InChI Key: WVRWRWMYWKWFMK-UHFFFAOYSA-M
    • SMILES: S(C1C=C(C2C=C(C=CC=2C=1)N)O)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 261.00700
  • Monoisotopic Mass: 261.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 356
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112A^2

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 111.83000
  • LogP: 2.69370
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